Methyl 6-chloro-1H-pyrrolo[2,3-B]pyridine-3-carboxylate

• IUPAC Name: methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• InChI: InChI=1S/C9H7ClN2O2/c1-14-9(13)6-4-11-8-5(6)2-3-7(10)12-8/h2-4H,1H3,(H,11,12)
• InChI Key: FBHORVVBJUWNMG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC2=C1C=CC(=N2)Cl
• Molecular Formula: C9H7ClN2O2
• DSSTOX Substance ID: DTXSID50725534
• Molecular Weight: 210.62 g/mol
• CAS RN: 1234615-81-6

Description

“Methyl 6-chloro-1H-pyrrolo[2,3-B]pyridine-3-carboxylate” is a chemical compound. It is used in laboratory chemicals and for the manufacture of substances. It is also used in scientific research and development.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C9H7ClN2O2. More detailed structural information, such as 3D structure, is not available in the current resources.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 210.62. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 6-chloro-1H-pyrrolo[2,3-B]pyridine-3-carboxylate is used in the synthesis of a variety of chemical compounds. For instance, Toja et al. (1986) synthesized a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids from ethyl 5-methyl-2-aminopyrrole-3-carboxylate, with one compound showing notable antibacterial activity in vitro (Toja et al., 1986). Bencková and Krutošíková (1997) synthesized Pyrrolo[2′,3′:4,5]furo[3,2-c]pyridine-2-carboxylic acids, highlighting the chemical versatility of this compound (Bencková & Krutošíková, 1997).

Building Blocks in Chemical Synthesis

• It serves as a building block for synthesizing 4-substituted 7-azaindole derivatives, as demonstrated by Figueroa-Pérez et al. (2006), who used 6-chloro-4-nitro- and 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine for nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006).

In Organic Chemistry Research

• Zhu et al. (2003) utilized a similar compound, ethyl 2-methyl-2,3-butadienoate, in [4 + 2] annulation with N-tosylimines, demonstrating its application in creating complex organic structures (Zhu et al., 2003).

Synthesis of Pyrazole Derivatives

• Shen et al. (2012) synthesized pyrazole derivatives of 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester, highlighting its role in creating novel compounds for potential applications in various fields (Shen et al., 2012).

Application in Tetrahydro-pyridine Synthesis

• Nechayev et al. (2013) demonstrated the synthesis of 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride using a similar compound, showing its utility in synthesizing pyridine derivatives (Nechayev et al., 2013).

Safety and Hazards

“Methyl 6-chloro-1H-pyrrolo[2,3-B]pyridine-3-carboxylate” may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust, mist, spray, and contact with skin and eyes. Protective clothing, gloves, safety glasses, and dust respirator should be worn when handling this substance.